Cas no 56056-61-2 (Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]-)
56056-61-2 structure
Product Name:Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]-
CAS No:56056-61-2
MF:C25H34O2S2
MW:430.666265010834
CID:349955
PubChem ID:71444878
Update Time:2025-04-19
Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]-
- 2-(4-dodecylsulfanylphenyl)sulfanylbenzoic acid
- DTXSID90853628
- 56056-61-2
- 2-{[4-(DODECYLSULFANYL)PHENYL]SULFANYL}BENZOIC ACID
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- Inchi: 1S/C25H34O2S2/c1-2-3-4-5-6-7-8-9-10-13-20-28-21-16-18-22(19-17-21)29-24-15-12-11-14-23(24)25(26)27/h11-12,14-19H,2-10,13,20H2,1H3,(H,26,27)
- InChI Key: NIUXSQRZMIBTOM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)SC1C=CC=CC=1C(=O)O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 430.20022
- Monoisotopic Mass: 430.20002267g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 29
- Rotatable Bond Count: 15
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.6
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- PSA: 37.3
Benzoic acid, 2-[[4-(dodecylthio)phenyl]thio]- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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